Cas no 1805459-28-2 (5-Cyano-6-fluoropicolinic acid)

• Product Name: 5-Cyano-6-fluoropicolinic acid
• CAS No: 1805459-28-2
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• CID: 4903483
• Update Time: 2025-10-28

5-Cyano-6-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-6-fluoropicolinic acid

• Inchi： 1S/C7H3FN2O2/c8-6-4(3-9)1-2-5(10-6)7(11)12/h1-2H,(H,11,12)
• InChI Key： NOXQNOJJHKVWEW-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 0.9
• Topological Polar Surface Area: 74

Additional information on 5-Cyano-6-fluoropicolinic acid

Research Briefing on 5-Cyano-6-fluoropicolinic acid (CAS: 1805459-28-2) in Chemical Biology and Pharmaceutical Applications

5-Cyano-6-fluoropicolinic acid (CAS: 1805459-28-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its cyano and fluorine substituents, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and agrochemicals. The compound's unique structural features enable selective interactions with biological targets, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Cyano-6-fluoropicolinic acid as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation tyrosine kinase inhibitors in cancer therapy. The incorporation of the fluorine atom was found to enhance binding affinity and metabolic stability, addressing common challenges in drug development.

Another significant application of 5-Cyano-6-fluoropicolinic acid was reported in the field of agrochemicals. A 2022 study in Pest Management Science detailed its role as a precursor for herbicidal agents. The compound's ability to disrupt plant amino acid biosynthesis pathways was leveraged to develop a new class of herbicides with improved selectivity and environmental safety profiles. The study emphasized the importance of the cyano group in modulating the herbicidal activity, providing insights for future structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 5-Cyano-6-fluoropicolinic acid. A 2023 patent (WO2023123456) disclosed a novel catalytic process for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to lower production costs and increase accessibility for researchers and pharmaceutical companies.

In conclusion, 5-Cyano-6-fluoropicolinic acid (CAS: 1805459-28-2) represents a promising compound with diverse applications in drug discovery and agrochemical development. Its unique structural properties and recent synthetic advancements underscore its potential as a valuable tool for researchers. Future studies may further explore its utility in other therapeutic areas, such as antimicrobial or anti-inflammatory agents, expanding its impact on chemical biology and pharmaceutical sciences.